1-(Tert-butyl)-3-(2-(1-tosylpiperidin-2-yl)ethyl)urea

• IUPAC Name: 1-tert-butyl-3-[2-[1-(4-methylphenyl)sulfonylpiperidin-2-yl]ethyl]urea
• InChI: InChI=1S/C19H31N3O3S/c1-15-8-10-17(11-9-15)26(24,25)22-14-6-5-7-16(22)12-13-20-18(23)21-19(2,3)4/h8-11,16H,5-7,12-14H2,1-4H3,(H2,20,21,23)
• InChI Key: USLVTSPSAHHMBD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N2CCCCC2CCNC(=O)NC(C)(C)C
• Molecular Formula: C19H31N3O3S
• Molecular Weight: 381.5 g/mol
• CAS No.: 887202-58-6

Description

1-(Tert-butyl)-3-(2-(1-tosylpiperidin-2-yl)ethyl)urea is a useful research compound. Its molecular formula is C19H31N3O3S and its molecular weight is 381.54. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activities

• Synthesis and Antiarrhythmic/Hypotensive Activity : The synthesis of 1,3-disubstituted ureas, including compounds with tert-butyl groups, has been explored for their potential antiarrhythmic and hypotensive properties. For example, certain urea derivatives exhibited strong hypotensive action, and others showed antiarrhythmic activity comparable to Propranolol, indicating the therapeutic potential of such compounds in cardiovascular diseases (Chalina, Chakarova, & Staneva, 1998).

• Molecular Recognition and Self-Assembly : Research into the association of N-(pyridin-2-yl),N'-substituted ureas with other molecules has been conducted to understand the substituent effect on complex formation. This study highlights the potential of urea derivatives in the development of molecular devices and the study of molecular recognition, which can have implications for the design of new materials and sensors (Ośmiałowski et al., 2013).

• Cyclodextrin Complexation and Molecular Devices : Investigations into the complexation of stilbenes with urea-linked cyclodextrins suggest the potential for creating molecular devices. This research into cyclodextrin and stilbene derivatives, including tert-butyl groups, opens up avenues for the development of novel self-assembling materials (Lock et al., 2004).

Chemical Characterization and Applications

• Chemical Structure and Ligand Binding : The study of urea derivatives also extends to their use as ligands for metal ions, which can form intramolecular hydrogen bonds, affecting the coordination mode of other species. This has implications for the synthesis of new metal complexes with potential applications in catalysis and material science (Zart, Sorrell, Powell, & Borovik, 2003).